Cas no 1803753-74-3 (6-Fluoro-5-iodonicotinonitrile)

• Product Name: 6-Fluoro-5-iodonicotinonitrile
• CAS No: 1803753-74-3
• MF: C₆H₂FIN₂
• MW: 247.996356487274
• CID: 4903600
• Update Time: 2025-06-11

6-Fluoro-5-iodonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-iodonicotinonitrile

• Inchi： 1S/C6H2FIN2/c7-6-5(8)1-4(2-9)3-10-6/h1,3H
• InChI Key： TVHAERIXINKGFP-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C#N)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 164
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 6-Fluoro-5-iodonicotinonitrile

Comprehensive Overview of 6-Fluoro-5-iodonicotinonitrile (CAS No. 1803753-74-3): Properties, Applications, and Industry Insights

6-Fluoro-5-iodonicotinonitrile (CAS No. 1803753-74-3) is a high-value nicotinonitrile derivative widely recognized for its versatile applications in pharmaceutical and agrochemical research. This compound belongs to the halogenated pyridine family, featuring both fluoro and iodo substituents, which enhance its reactivity and utility in cross-coupling reactions. Its molecular formula, C₆H₂FIN₂, reflects a unique structural configuration that makes it indispensable in modern synthetic chemistry.

The growing demand for 6-Fluoro-5-iodonicotinonitrile is driven by its role as a key intermediate in drug discovery, particularly for kinase inhibitors and anticancer agents. Researchers frequently search for "halogenated nicotinonitrile uses" or "CAS 1803753-74-3 suppliers," highlighting its commercial and scientific relevance. Its iodine moiety facilitates Suzuki-Miyaura and Buchwald-Hartwig reactions, making it a staple in medicinal chemistry workflows.

From an industrial perspective, 6-Fluoro-5-iodonicotinonitrile aligns with trends in green chemistry and sustainable synthesis. Laboratories increasingly seek "eco-friendly halogenated compounds" or "high-purity nitrile derivatives," underscoring the need for efficient production methods. Advanced purification techniques like column chromatography and recrystallization ensure its suitability for high-throughput screening and preclinical studies.

Recent studies emphasize the compound’s potential in crop protection, with queries such as "nicotinonitrile agrochemical applications" gaining traction. Its fluorine atom improves metabolic stability, a critical factor in designing next-generation pesticides. Additionally, its nitrile group offers functionalization pathways for heterocyclic expansion, a topic frequently explored in organic chemistry forums.

Quality control of CAS 1803753-74-3 involves rigorous HPLC and NMR analyses to meet pharmaceutical-grade standards. Suppliers often highlight "99% purity 6-Fluoro-5-iodonicotinonitrile" as a competitive differentiator. Storage recommendations typically include anhydrous conditions and light-sensitive packaging to preserve its stability, addressing common concerns like "halogenated compound degradation."

In summary, 6-Fluoro-5-iodonicotinonitrile (CAS No. 1803753-74-3) bridges multiple disciplines, from drug development to material science. Its dual functional groups and compatibility with catalyzed reactions position it as a cornerstone in innovation-driven industries. As research evolves, this compound will likely remain a focal point for queries like "iodopyridine synthesis" and "fluorinated building blocks," reflecting its enduring scientific impact.